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Compound of Interest

Compound Name: Lonp1-IN-2

Cat. No.: B10857309

Researchers and laboratory personnel must handle Lonp1-IN-2, a potent and selective LONP1
inhibitor used in cancer research, with care and dispose of it in accordance with institutional
and regulatory guidelines.[1][2] Although a specific Safety Data Sheet (SDS) for Lonp1-IN-2 is
not readily available, general best practices for the disposal of chemical laboratory waste
should be strictly followed. All chemical waste must be disposed of through a designated
hazardous waste program.[3]

Summary of Known Lonp1-IN-2 Data

Below is a table summarizing the available information for Lonp1-IN-2.
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Property Value Source
Product Name Lonpl-IN-2 [1]
Synonym Compound 9e [1]
CAS Number 2729981-17-1 [1]
Molecular Formula C24H21FN40O2S Inferred
Molecular Weight 464.52 g/mol Inferred

Primary Function

Potent and selective LONP1

[1]

inhibitor
ICso 0.093 uM [1]
Typical Form Solid or in DMSO solution [1]

Research Area

Cancer

[1]

Experimental Protocol: General Disposal of Lonp1-

IN-2 Waste

The following protocol outlines the general steps for the proper disposal of Lonp1-IN-2 waste,

including pure compound, solutions, and contaminated materials. This is a general guideline

and must be adapted to comply with your institution's specific hazardous waste procedures.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Lonp1-IN-2 and its waste.

2. Waste Segregation:

e Solid Waste: Collect unused or expired solid Lonp1-IN-2, along with any grossly

contaminated items (e.g., weigh boats, pipette tips), in a designated, compatible, and clearly

labeled hazardous waste container.

e Liquid Waste:
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o Collect solutions containing Lonp1-IN-2 (e.g., in DMSO) in a separate, leak-proof, and
compatible hazardous waste container.

o Do not mix with incompatible waste streams. For instance, store acids and bases
separately, and keep oxidizing agents away from organic compounds.[4]

Sharps Waste: Needles, syringes, or other sharps contaminated with Lonp1-IN-2 must be
disposed of in a designated sharps container.

Empty Containers: Empty containers of Lonp1-IN-2 should be triple-rinsed with a suitable
solvent. The first rinsate must be collected as hazardous waste.[5][6] Subsequent rinses may
be permissible for drain disposal depending on local regulations, but it is best practice to
collect all rinsates as hazardous waste. After rinsing, deface the label and dispose of the
container as regular trash or according to institutional policy.[3]

. Waste Container Management:

Use only approved and compatible containers for hazardous waste collection. Plastic
containers are often preferred to avoid breakage.[5]

Ensure all waste containers are properly labeled with "Hazardous Waste" and the full
chemical name ("Lonp1-IN-2"). The accumulation start date should also be clearly marked.

Keep waste containers securely closed except when adding waste.[3][4]

Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[4] This area should be under the control of the laboratory personnel.

Use secondary containment (e.g., a tray) to capture any potential leaks.[6]
. Disposal Request and Pickup:

Once a waste container is full or has been in the SAA for the maximum allowed time (e.g.,
one year for partially filled containers), arrange for its collection by your institution's
Environmental Health and Safety (EH&S) or equivalent department.[4]

Follow your institution's specific procedures for requesting a hazardous waste pickup.
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Important Considerations:
 NEVER dispose of Lonp1-IN-2 down the drain.[3]
o NEVER dispose of Lonp1-IN-2 by evaporation in a fume hood.[3][4]

o Consult your institution's chemical hygiene plan and hazardous waste disposal guidelines for
specific instructions.

Logical Workflow for Lonp1-IN-2 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of Lonp1-IN-2 and associated waste.
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Caption: Workflow for the safe disposal of Lonp1-IN-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. medchemexpress.com [medchemexpress.com]
e 3. vumc.org [vumc.org]

e 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 5. olseh.iisc.ac.in [olseh.iisc.ac.in]

e 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Lonp1-IN-
2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857309#lonpl-in-2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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